(DL) - N - METHYL EPHEDRINEHYDROCHLORIDE
Overview
Description
(DL) - N - METHYL EPHEDRINE HYDROCHLORIDE , also known as methylephedrine , is a sympathomimetic amine. It appears in various over-the-counter cough and cold medications worldwide. Although not legally available in the United States, it has been identified in cases of drug abuse. The abuse of methylephedrine-containing medications has been reported, particularly in Japan .
Molecular Structure Analysis
The molecular formula of methylephedrine is C₁₁H₁₇NO , and its hydrochloride salt has the formula C₁₁H₁₈ClNO . The compound consists of a phenylpropanolamine backbone with a dimethylamino group. The stereochemistry of methylephedrine is (1R,2S)-2-(dimethylamino)-1-phenylpropan-1-ol hydrochloride .
Chemical Reactions Analysis
Methylephedrine acts as an antitussive, bronchodilator, and adrenergic receptor agonist. It stimulates both alpha and beta adrenergic receptors, relieving cough and congestion. As with other adrenomimetic amines, methylephedrine increases systolic and diastolic blood pressure, cardiac contractility, and cardiac output. It also induces bronchial smooth muscle relaxation and pupil dilation. The pharmacology of methylephedrine is similar to other ephedra alkaloids, which permeate the blood-brain barrier and have direct central nervous system stimulant effects, primarily mediated by norepinephrine release .
properties
CAS RN |
1870-80-0 |
|---|---|
Product Name |
(DL) - N - METHYL EPHEDRINEHYDROCHLORIDE |
Molecular Formula |
C9H17NO2 |
Molecular Weight |
0 |
synonyms |
(DL) - N - METHYL EPHEDRINEHYDROCHLORIDE |
Origin of Product |
United States |
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